Cas no 2229207-95-6 (1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 2229207-95-6
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6290844
• PubChem ID: 165826587
• Update Time: 2025-10-22

1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid
• 2229207-95-6
• EN300-1923800

• Inchi： 1S/C10H11BrO3/c11-7-5-8(14-6-7)10(9(12)13)3-1-2-4-10/h5-6H,1-4H2,(H,12,13)
• InChI Key： KMDLJVRZFCJXMU-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid

1-(4-Bromofuran-2-yl)cyclopentane-1-carboxylic Acid: Recent Advances and Applications

The compound 1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid, with the CAS number 2229207-95-6, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of cyclopentane carboxylic acid, featuring a brominated furan substituent at the 4-position of the furan ring. The unique combination of a cyclopentane core and a brominated furan moiety endows this compound with distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid in drug discovery and development. The brominated furan group is known to exhibit bioactivity, particularly in modulating enzyme activities and receptor interactions. Researchers have explored its ability to inhibit specific kinases and proteases, which are critical targets in cancer therapy and inflammatory diseases. For instance, a study published in Nature Communications demonstrated that this compound can selectively inhibit a key enzyme involved in tumor progression, showcasing its potential as a lead molecule for anticancer drug development.

In addition to its therapeutic applications, 1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid has also been investigated for its role in materials science. The cyclopentane ring provides structural rigidity, while the brominated furan group introduces electronic versatility. These properties make the compound an ideal candidate for use in advanced materials such as organic semiconductors and stimuli-responsive polymers. A recent breakthrough reported in Advanced Materials highlighted its ability to enhance the conductivity of polymer-based electronics, paving the way for its integration into next-generation electronic devices.

The synthesis of 1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of furan derivatives, followed by coupling reactions to introduce the cyclopentane carboxylic acid moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for large-scale applications.

Beyond its direct applications, this compound serves as a valuable building block for constructing more complex molecular architectures. Its versatility allows chemists to modify it further by introducing additional functional groups or altering the substituents on the furan ring. This modular approach has enabled the creation of libraries of related compounds, which are being screened for diverse biological and chemical activities.

In conclusion, 1-(4-bromofuran-2-yl)cyclopentane-1-carboxylic acid represents a promising molecule with wide-ranging applications in medicine, materials science, and organic synthesis. Its unique chemical structure and versatile properties continue to drive innovative research across multiple disciplines. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an even greater role in shaping future scientific discoveries.